Ethyl-d5 Paraben
Ethyl-d5 Paraben
Brand Name:
Vulcanchem
CAS No.:
126070-21-1
VCID:
VC0030033
InChI:
InChI=1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3/i1D3,2D2
SMILES:
CCOC(=O)C1=CC=C(C=C1)O
Molecular Formula:
C9H10O3
Molecular Weight:
171.2 g/mol
Ethyl-d5 Paraben
CAS No.: 126070-21-1
Reference Standards
VCID: VC0030033
Molecular Formula: C9H10O3
Molecular Weight: 171.2 g/mol
| CAS No. | 126070-21-1 |
|---|---|
| Product Name | Ethyl-d5 Paraben |
| Molecular Formula | C9H10O3 |
| Molecular Weight | 171.2 g/mol |
| IUPAC Name | 1,1,2,2,2-pentadeuterioethyl 4-hydroxybenzoate |
| Standard InChI | InChI=1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3/i1D3,2D2 |
| Standard InChIKey | NUVBSKCKDOMJSU-ZBJDZAJPSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C([2H])([2H])OC(=O)C1=CC=C(C=C1)O |
| SMILES | CCOC(=O)C1=CC=C(C=C1)O |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)O |
| Synonyms | 4-Hydroxybenzoic Acid Ethyl-d5 Ester; 4-(Ethoxy-d5-carbonyl)phenol; 4-Carbethoxyphenol-d5; 4-Hydroxybenzoic Acid Ethyl-d5 Ester; Aseptin A-d5; Aseptoform E-d5; Easeptol-d5; Ethyl-d5 4-Hydroxybenzoate; Ethyl-d5 Butex; Mekkings E-d5; Mycocten-d5; NSC 2 |
| PubChem Compound | 22844968 |
| Last Modified | Nov 11 2021 |
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